Cas no 1660998-36-6 (3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol)

• Product Name: 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol
• CAS No: 1660998-36-6
• MF: C₁₀H₁₀FN₃O
• MW: 207.204305171967
• MDL: MFCD30498806
• CID: 5151866
• PubChem ID: 125451808
• Update Time: 2025-11-01

3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 5-amino-4-(4-fluorophenyl)-
• 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol

• MDL： MFCD30498806
• Inchi： 1S/C10H10FN3O/c11-7-3-1-6(2-4-7)9-8(5-15)13-14-10(9)12/h1-4,15H,5H2,(H3,12,13,14)
• InChI Key： DSANPBZIJUIXDL-UHFFFAOYSA-N
• SMILES： N1C(N)=C(C2=CC=C(F)C=C2)C(CO)=N1

Additional information on 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol

Comprehensive Overview of 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol (CAS No. 1660998-36-6)

3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol (CAS No. 1660998-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole core and fluorophenyl substitution, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol includes a hydroxymethyl group at the 5-position of the pyrazole ring, along with an amino group at the 3-position. These functional groups contribute to its reactivity and potential interactions with enzymes or receptors. The presence of the 4-fluorophenyl moiety enhances its lipophilicity, which is a critical factor in drug design for improving membrane permeability and bioavailability.

In recent years, the demand for fluorinated compounds like 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol has surged due to their enhanced metabolic stability and binding affinity. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved efficacy and safety profiles. The compound's potential applications span areas such as kinase inhibition, anti-inflammatory agents, and central nervous system (CNS) drug development.

From a synthetic perspective, 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol can be prepared through multi-step organic reactions, including condensation, cyclization, and functional group modification. Researchers often optimize these processes to achieve high yields and purity, which are essential for preclinical and clinical studies. The compound's CAS No. 1660998-36-6 serves as a unique identifier in chemical databases, facilitating its tracking and regulatory compliance.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol. Advanced algorithms can predict its binding modes and optimize its scaffold for specific targets, reducing the time and cost associated with traditional drug development. This synergy between experimental and computational approaches underscores the compound's relevance in modern pharmaceutical innovation.

Another area of exploration is the compound's potential role in personalized medicine. With the increasing focus on tailored therapies, researchers are investigating how 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol could be customized to address individual patient needs. Its modular structure allows for derivatization, enabling the creation of analogs with varying pharmacological properties.

Environmental and green chemistry considerations are also shaping the research around this compound. Scientists are exploring sustainable synthesis routes to minimize waste and energy consumption, aligning with global efforts to promote eco-friendly chemical processes. This aspect is particularly appealing to industries striving for corporate sustainability goals.

In summary, 3-amino-4-(4-fluorophenyl)-1H-pyrazol-5-ylmethanol (CAS No. 1660998-36-6) represents a versatile and promising compound in the realm of medicinal chemistry. Its structural attributes, combined with advancements in drug discovery technologies, position it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is likely to remain at the forefront of scientific innovation and pharmaceutical breakthroughs.